Cas no 1040642-18-9 (2-(2-methylphenoxy)-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide)

• Product Name: 2-(2-methylphenoxy)-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide
• CAS No: 1040642-18-9
• MF: C₂₁H₂₆N₂O₄S
• MW: 402.507144451141
• CID: 5848103
• PubChem ID: 27377377
• Update Time: 2024-01-16

2-(2-methylphenoxy)-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide
• 1040642-18-9
• AKOS024507496
• F5332-0113
• N-(3-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)propyl)-2-(o-tolyloxy)acetamide
• N-[3-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)propyl]-2-(2-methylphenoxy)acetamide

• Inchi： 1S/C21H26N2O4S/c1-17-7-2-5-10-20(17)27-16-21(24)22-12-6-14-28(25,26)23-13-11-18-8-3-4-9-19(18)15-23/h2-5,7-10H,6,11-16H2,1H3,(H,22,24)
• InChI Key： BERGWBJMKQXWAU-UHFFFAOYSA-N
• SMILES： S(CCCNC(COC1C=CC=CC=1C)=O)(N1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 402.16132849g/mol
• Monoisotopic Mass: 402.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines